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Compound of Interest

Compound Name: Silicon disulfide

Cat. No.: B085357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of silicon disulfide
(SiS₂) in the development of all-solid-state batteries (ASSBs), focusing on its role as both a

solid electrolyte additive and a high-capacity anode material. Detailed protocols for synthesis,

cell fabrication, and electrochemical characterization are provided to guide researchers in this

promising field.

Introduction to SiS₂ in All-Solid-State Batteries
Silicon disulfide (SiS₂) is a versatile material in the context of all-solid-state batteries, offering

potential solutions to some of the key challenges in this next-generation energy storage

technology. Its primary applications are twofold:

As a precursor or additive in sulfide-based solid electrolytes: The incorporation of SiS₂ into

lithium argyrodite solid electrolytes, such as Li₆PS₅Cl, has been shown to enhance ionic

conductivity and, notably, improve moisture stability. This is a critical advancement as sulfide

electrolytes are notoriously sensitive to ambient humidity, which complicates manufacturing

and handling.

As a high-capacity anode material: SiS₂ itself can function as an anode, exhibiting a high

theoretical capacity for lithium storage. When fabricated into a nanocomposite, it has

demonstrated excellent cycling stability and high initial coulombic efficiency.
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These dual roles make SiS₂ a material of significant interest for the development of safer, more

energy-dense all-solid-state batteries.

Data Presentation: Performance Metrics
The following tables summarize the quantitative data on the performance of SiS₂ in different

applications within all-solid-state batteries.

Table 1: Electrochemical Performance of SiS₂
Nanocomposite as an Anode Material

Parameter Value Reference

Lithiation Capacity 1610 mAh g⁻¹ [1]

Delithiation Capacity 1363 mAh g⁻¹ [1]

Initial Coulombic Efficiency 84.7% [1]

Cycling Stability High stability after 800 cycles [1]

Table 2: Ionic Conductivity of Doped Li-argyrodite Solid
Electrolytes (Analogous Data)
No direct comparative data for SiS₂ doping was found. The following data for Al and Cl co-

doping in Li₆PS₅Cl is presented to illustrate the potential magnitude of improvement.

Electrolyte
Composition

Ionic Conductivity
(S cm⁻¹)

Activation Energy
(eV)

Reference

Pristine Li₆PS₅Cl 1.55 x 10⁻³ 0.22 [2]

Li₅.₅PS₄.₅Cl₁.₅ (Cl-

doped)
5.05 x 10⁻³ 0.17 [2]

Li₅.₅₅Al₀.₁₅PS₅Cl (Al-

doped)
5.67 x 10⁻³ 0.10 [2]

Li₅.₄Al₀.₁PS₄.₇Cl₁.₃

(Al/Cl co-doped)
7.29 x 10⁻³ 0.09 [2]
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Experimental Protocols
Protocol 1: Synthesis of Li-argyrodite (Li₆PS₅Cl) Solid
Electrolyte (Baseline)
This protocol describes a common solid-state synthesis method for the baseline Li₆PS₅Cl

electrolyte.

Materials:

Lithium sulfide (Li₂S)

Phosphorus pentasulfide (P₂S₅)

Lithium chloride (LiCl)

Equipment:

Planetary ball mill with zirconia vials and balls

Tube furnace with quartz tubes

Glovebox with an argon atmosphere (<0.1 ppm H₂O, <0.1 ppm O₂)

Procedure:

Inside the glovebox, weigh stoichiometric amounts of Li₂S, P₂S₅, and LiCl.

Transfer the powder mixture to a zirconia vial with zirconia balls.

Ball mill the mixture at a moderate speed (e.g., 400 rpm) for a specified duration (e.g., 10-20

hours) to ensure homogeneous mixing and partial reaction.

Transfer the ball-milled powder into a quartz tube and seal it under vacuum.

Place the sealed quartz tube in a tube furnace and anneal at a specific temperature (e.g.,

550 °C) for several hours (e.g., 4-8 hours).

Allow the furnace to cool down to room temperature naturally.
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Transfer the annealed product back into the glovebox for storage and further processing.

Protocol 2: Synthesis of SiS₂-containing Li-Si-P-S-Cl
Solid Electrolyte (Solution-Based)
This protocol is based on a solution-based synthesis method where SiS₂ is used as a

precursor.

Materials:

Lithium sulfide (Li₂S)

Phosphorus pentasulfide (P₂S₅)

Silicon disulfide (SiS₂)

Lithium chloride (LiCl)

Elemental sulfur (S)

Acetonitrile (ACN), Tetrahydrofuran (THF), Ethanol (EtOH) (anhydrous)

Equipment:

Glovebox with an argon atmosphere

Magnetic stirrer

Vacuum oven

Procedure:

Inside the glovebox, prepare a solvent mixture of ACN, THF, and EtOH.

In a separate vial, mix the raw materials: Li₂S, P₂S₅, SiS₂, LiCl, and elemental sulfur in the

desired molar ratios. A previously reported composition for a Li₁₀.₀₂Si₁.₄₇P₁.₅₆S₁₁.₇Cl₀.₃

electrolyte used a molar ratio of 4.86:0.78:1.47:0.3:x for Li₂S:P₂S₅:SiS₂:LiCl:S (where x can

be varied).
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Add the solvent mixture to the raw materials and stir until a homogeneous solution or

suspension is formed.

Gently heat the mixture under vacuum to evaporate the solvent, yielding a precursor powder.

Transfer the precursor powder to a quartz tube, seal it under vacuum, and anneal it in a tube

furnace at an appropriate temperature to crystallize the desired phase.

Protocol 3: Fabrication of an All-Solid-State Battery
Materials:

Synthesized SiS₂-containing solid electrolyte

Cathode active material (e.g., LiNi₀.₈Mn₀.₁Co₀.₁O₂ - NMC811)

Carbon conductive additive (e.g., Super P)

Anode material (e.g., Li-In foil or SiS₂ nanocomposite)

Binder (if necessary, though often omitted in sulfide ASSBs)

Equipment:

Hydraulic press with a pellet die

Battery cycler

Electrochemical impedance spectroscopy (EIS) analyzer

Glovebox

Procedure:

Cathode Composite Preparation: Inside the glovebox, mix the cathode active material, the

SiS₂-containing solid electrolyte, and the carbon conductive additive in a specific weight ratio

(e.g., 70:30:5).
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Cell Assembly (pellet-based): a. Press a layer of the solid electrolyte powder (e.g., ~100 mg)

in a pellet die at high pressure (e.g., 300-400 MPa) to form a dense separator pellet. b. Place

the cathode composite powder on one side of the electrolyte pellet and press again to form a

cathode/electrolyte bilayer. c. Place the anode material (e.g., Li-In foil) on the other side of

the electrolyte pellet. d. Assemble the layered components into a coin cell or a specialized

pressure cell.

Electrochemical Characterization: a. Allow the cell to rest for a few hours to ensure good

interfacial contact. b. Perform EIS to determine the ionic conductivity of the solid electrolyte

and the interfacial resistance. c. Conduct galvanostatic cycling at a specific C-rate (e.g.,

C/10) within a defined voltage window (e.g., 2.5-4.2 V vs. Li/Li⁺) to evaluate the charge-

discharge capacity, coulombic efficiency, and cycling stability.

Visualizations
Mechanism of Improved Moisture Stability with SiS₂
Doping
The improved moisture stability of sulfide solid electrolytes when doped with SiS₂ can be

understood through the Hard and Soft Acids and Bases (HSAB) theory. In pristine Li₆PS₅Cl, the

hard acid P⁵⁺ is prone to react with the hard base O²⁻ from water molecules, leading to the

decomposition of the electrolyte and the formation of H₂S gas. By substituting some of the

phosphorus with silicon, which is a softer acid than phosphorus, the overall "softness" of the

cationic framework increases. This makes the electrolyte less reactive towards hard bases like

water, thus enhancing its moisture stability.
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HSAB theory and moisture stability.

Experimental Workflow for ASSB Fabrication and
Testing
The following diagram illustrates the typical workflow for fabricating and evaluating an all-solid-

state battery using a SiS₂-modified solid electrolyte.
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ASSB fabrication and testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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